Cas no 194794-53-1 ((2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol)

(2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol structure
194794-53-1 structure
Product Name:(2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol
CAS No:194794-53-1
MF:C32H28O6
MW:508.561129570007
CID:1387263
PubChem ID:177395
Update Time:2025-04-20

(2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol Chemical and Physical Properties

Names and Identifiers

    • (2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol
    • 194794-53-1
    • Dracoflavan D2
    • Inchi: 1S/C32H28O6/c1-18-23(33)15-26-28(30(18)34)22-17-32(37-26,20-11-7-4-8-12-20)38-27-16-25(35-2)21-13-14-24(36-31(21)29(22)27)19-9-5-3-6-10-19/h3-12,15-16,22,24,33-34H,13-14,17H2,1-2H3/t22-,24-,32+/m0/s1
    • InChI Key: ORYBEJJDAZLNOX-NOWWKEDKSA-N
    • SMILES: O1C2C=C(C3CC[C@@H](C4C=CC=CC=4)OC=3C=2[C@@H]2C3C(=C(C)C(=CC=3O[C@]1(C1C=CC=CC=1)C2)O)O)OC

Computed Properties

  • Exact Mass: 508.18864
  • Monoisotopic Mass: 508.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 3
  • Complexity: 825
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • PSA: 77.38
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